5-Bromo-3-[3-(3-chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C16H10BrClO3
• Molecular Weight: 365.6 g/mol
• IUPAC Name: 5-bromo-3-[(E)-3-(3-chlorophenyl)prop-2-enoyl]-2-hydroxycyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C16H10BrClO3/c17-11-5-7-15(20)16(21)13(9-11)14(19)6-4-10-2-1-3-12(18)8-10/h1-9H,(H,20,21)/b6-4+
• InChI Key: IWUQVYPVUROZLW-GQCTYLIASA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)/C=C/C(=O)C2=C(C(=O)C=CC(=C2)Br)O
• SMILES: C1=CC(=CC(=C1)Cl)C=CC(=O)C2=C(C(=O)C=CC(=C2)Br)O

Description

5-Bromo-3-[3-(3-chlorophenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one, commonly known as the BCA compound, is a synthetic organic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The BCA compound exerts its pharmacological effects through the inhibition of various enzymes and signaling pathways involved in inflammation and cancer. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins that promote inflammation and cancer cell proliferation. Additionally, the compound has been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
The BCA compound has been found to exhibit various biochemical and physiological effects, including the inhibition of inflammation, oxidative stress, and cancer cell proliferation. The compound has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound has been found to enhance the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, thereby reducing oxidative stress. The compound has also been found to induce apoptosis in cancer cells, thereby inhibiting cancer cell proliferation.

Advantages and Limitations for Lab Experiments

The BCA compound has several advantages for lab experiments, including its potent pharmacological activity, ease of synthesis, and low toxicity. However, the compound has some limitations, including its poor solubility in water and limited stability in aqueous solutions.

Future Directions

There are several future directions for the research on the BCA compound, including its potential applications in drug development, the elucidation of its molecular mechanism of action, and the development of more efficient synthesis methods. Additionally, the compound's potential applications in the treatment of various diseases, such as cancer, inflammation, and neurodegenerative diseases, warrant further investigation. Furthermore, the development of novel derivatives of the BCA compound may enhance its pharmacological activity and reduce its limitations.

Synthesis Methods

The BCA compound can be synthesized through a multistep process involving the reaction of 3-chloroacetophenone with malonic acid in the presence of sodium ethoxide to yield 3-(3-chlorophenyl)acrylic acid. The obtained product is then reacted with 2,4,6-cycloheptatrien-1-one in the presence of phosphorus oxychloride and N-bromosuccinimide to yield the BCA compound.

Scientific Research Applications

The BCA compound has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. The compound has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer activities, making it a promising candidate for drug development.